Cas no 35879-48-2 (1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1))

1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1) structure
35879-48-2 structure
Product Name:1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1)
CAS No:35879-48-2
MF:C21H28ClN
MW:329.90672492981
CID:1477608
PubChem ID:215603
Update Time:2025-04-21

1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-(butan-2-yl)-4,4-diphenylpiperidine hydrochloride (1:1)
    • 1-(Butan-2-yl)-4,4-diphenylpiperidine--hydrogen chloride (1/1)
    • Piperidine, 1-sec-butyl-4,4-diphenyl-, hydrochloride
    • DTXSID80957301
    • 1-sec-Butyl-4,4-diphenylpiperidine hydrochloride
    • Piperidine, 1-(1-methylpropyl)-4,4-diphenyl-, hydrochloride
    • 35879-48-2
    • Inchi: 1S/C21H27N.ClH/c1-3-18(2)22-16-14-21(15-17-22,19-10-6-4-7-11-19)20-12-8-5-9-13-20;/h4-13,18H,3,14-17H2,1-2H3;1H
    • InChI Key: SXRZIVWNAJSAIS-UHFFFAOYSA-N
    • SMILES: Cl.N1(C(C)CC)CCC(C2C=CC=CC=2)(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 329.19124
  • Monoisotopic Mass: 329.1910276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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